Cas no 552-41-0 (Paeonol)

• Product Name: Paeonol
• CAS No: 552-41-0
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD00008730
• CID: 38273
• PubChem ID: 11092
• Update Time: 2025-08-05

Paeonol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxy-4-methoxyphenyl)ethanone
• 1-(2-hydroxy-4-methoxyphenyl)-ethanon
• 2’-hydroxy-4’-methoxy-acetophenon
• 4-o-methylresacetophenone
• Acetophenone, 2'-hydroxy-4'-methoxy-
• Paeonal
• resacetophenone,4-o-methylester
• Resacetophenone-4-methyl ether
• 2'-Hydroxy-4'-methoxyacetophenone
• Paeonolum
• 2′-Hydroxy-4′-methoxyacetophenone
• 2-HYDROXY-4-METHOXYACETOPHENONE
• Resacetophenone 4-O-methyl ether
• Paeonol
• 1-(2-hydroxy-4-methoxyphenyl)ethan-1-one
• [ "" ]
• Danpiphol
• Peonol
• Ethanone, 1-(2-hydroxy-4-methoxyphenyl)-
• 4-Methoxy-2-hydroxyacetophenone
• Resacetophenone, 4-O-methyl ester
• 4'-Methoxy-2'-hydroxyacetophenone
• 1-(2-hydr
• 2'-Hydroxy 4'-methoxyacetophenone
• MLS006011902
• SMR000112386
• 2'-Hydroxy-4'-methoxyacetophenone,98%

• MDL： MFCD00008730
• Inchi： 1S/C9H10O3/c1-6(10)8-4-3-7(12-2)5-9(8)11/h3-5,11H,1-2H3
• InChI Key： UILPJVPSNHJFIK-UHFFFAOYSA-N
• SMILES： COC1C=C(O)C(C(=O)C)=CC=1
• BRN： 1282794

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 166.17
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 2
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Powder
• Density: 1.3102
• Melting Point: 48-50 °C (lit.)
• Boiling Point: 154°C/20mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5452 (estimate)
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 38 mg/mL(228.68 mM)H2O< 0.1 mg/mL(insoluble)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 46.53000
• LogP: 1.60340

Paeonol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S28-S36/37/39-S45
• RTECS：RT1215000
• Hazardous Material Identification：
• Safety Term：S26;S28;S36/37/39;S45
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone